Cas no 41690-87-3 (methyl(4-propoxyphenyl)methylamine)

• Product Name: methyl(4-propoxyphenyl)methylamine
• CAS No: 41690-87-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD11156944
• CID: 5686072
• PubChem ID: 28338526
• Update Time: 2025-07-21

methyl(4-propoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13408004
• AKOS001482214
• EN300-24207920
• N-methyl-1-(4-propoxyphenyl)methanamine
• STK512904
• METHYL[(4-PROPOXYPHENYL)METHYL]AMINE
• DTXSID801289059
• 41690-87-3
• N-Methyl-4-propoxybenzenemethanamine
• methyl(4-propoxyphenyl)methylamine

• MDL： MFCD11156944
• Inchi： 1S/C11H17NO/c1-3-8-13-11-6-4-10(5-7-11)9-12-2/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： LURCNPYKJBXGPS-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on methyl(4-propoxyphenyl)methylamine

Comprehensive Overview of Methyl(4-propoxyphenyl)methylamine (CAS No. 41690-87-3)

Methyl(4-propoxyphenyl)methylamine (CAS No. 41690-87-3) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a propoxy group attached to a phenyl ring, which is further substituted with a methylamine moiety. Such structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The growing demand for methyl(4-propoxyphenyl)methylamine is driven by its potential applications in medicinal chemistry. Researchers are increasingly exploring its role as a precursor in the design of novel therapeutic agents. For instance, its propoxyphenyl backbone is structurally similar to several pharmacologically active compounds, making it a candidate for drug discovery programs. Recent studies have highlighted its utility in modulating specific biochemical pathways, though further clinical validation is required.

In the context of industrial applications, CAS No. 41690-87-3 is often utilized in fine chemical synthesis. Its stability and reactivity under controlled conditions make it a preferred choice for laboratories focusing on custom synthesis projects. The compound's methylamine group is particularly noteworthy, as it can undergo various chemical transformations, including reductive amination and acylation, to yield derivatives with enhanced properties.

One of the trending topics in the scientific community is the search for sustainable and efficient synthesis routes for compounds like methyl(4-propoxyphenyl)methylamine. With the rise of green chemistry, researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with broader industry trends, where eco-friendly synthesis and process optimization are frequently searched keywords in academic and industrial databases.

Another area of interest is the analytical characterization of 41690-87-3. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure the purity and identity of this compound. These methods are critical for quality control, especially when the material is intended for use in high-value applications. Discussions around analytical validation and impurity profiling are particularly relevant to professionals seeking reliable data on this compound.

From a commercial perspective, methyl(4-propoxyphenyl)methylamine is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Pricing and availability often depend on factors such as purity grade and batch size. Searches for bulk suppliers and custom synthesis services reflect the market's demand for scalable and cost-effective solutions.

Safety and handling guidelines for CAS No. 41690-87-3 are also a common query among laboratory personnel. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This emphasis on safe handling practices resonates with the broader scientific community's commitment to workplace safety.

In summary, methyl(4-propoxyphenyl)methylamine (CAS No. 41690-87-3) is a versatile compound with promising applications in drug development and chemical synthesis. Its structural features, combined with the growing focus on sustainable chemistry and analytical rigor, make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advanced chemical and pharmaceutical studies.